Cas no 1904325-48-9 (ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate
• CAS No: 1904325-48-9
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6295851
• PubChem ID: 92086625
• Update Time: 2025-08-03

ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-5-[[2-(thiolan-3-yloxy)pyridine-3-carbonyl]amino]pyrazole-4-carboxylate
• F6475-7891
• ethyl 1-methyl-5-[2-(thiolan-3-yloxy)pyridine-3-amido]-1H-pyrazole-4-carboxylate
• 1904325-48-9
• AKOS025349116
• ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C17H20N4O4S/c1-3-24-17(23)13-9-19-21(2)14(13)20-15(22)12-5-4-7-18-16(12)25-11-6-8-26-10-11/h4-5,7,9,11H,3,6,8,10H2,1-2H3,(H,20,22)
• InChI Key： ASBOAYFMPUNEEA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NC1=C(C(=O)OCC)C=NN1C)=O

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Additional information on ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate (CAS No. 1904325-48-9)

Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate, with the CAS number 1904325-48-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its intricate arrangement of heterocyclic rings and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate features a pyrazole core, which is a well-known scaffold in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of a nicotinamide moiety further enhances its pharmacological profile, as nicotinamide derivatives are widely recognized for their involvement in various metabolic pathways and their potential as therapeutic agents. Additionally, the incorporation of a tetrahydrothiophene ring introduces an element of structural diversity, which can influence both the physical properties and the biological activity of the compound.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate has emerged as a promising candidate in this context. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in these pathological processes. For instance, its ability to interact with nicotinic acetylcholine receptors has been explored, which could have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1-methylpyrazole and tetrahydrothiophene derivatives. These intermediates are then coupled using various coupling reactions, such as Buchwald-Hartwig coupling or Ugi reactions, to form the final product. The use of advanced synthetic techniques has enabled researchers to achieve high levels of selectivity and efficiency in the synthesis of this complex molecule.

The pharmacological evaluation of Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, this compound has shown potential in modulating the activity of protein kinase C (PKC) enzymes, which play a crucial role in various cellular signaling pathways. These findings suggest that Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yl)oxy)nicotinamido)-1H-pyrazole-4-carboxylate could be developed into a lead compound for the treatment of inflammatory diseases and other disorders.

The structural features of Ethyl 1-methyl-5-(2-((tetrahydrothiophen-3-yloxy)nicotinamido)-1H-pyrazolecarboxylic acid ethylester make it an attractive candidate for further development in drug discovery programs. The presence of both hydrophilic and hydrophobic regions within its structure allows it to interact effectively with biological targets while maintaining good solubility in both aqueous and organic solvents. This balance is crucial for achieving optimal pharmacokinetic properties, which are essential for the success of any therapeutic agent.

In conclusion, Ethyl 1-methyl5(2((tetrahydropyrrol3 yl)oxy nicotinamido ) l H pyrazol e4 carboxyla te (CAS No .1904325489 ) is a structurally complex organ ic compoun d with promisin g bi ological act ivitie s . Its syn thesis , pharma cological profile , an d poten tial therapeutic applications make it a valuable subject o f stu dy in th e fiel d o f pharmaceutical chemistry an d medicinal biology . Further resea rch is warranted to fully elucidate its mechan ism o f action an d to evalu ate its po tential as a thera peu tic ag ent . The inter est ing propertie s o f this compoun d highlight its po tential as a lead m olecule for future drug development efforts .